Cas no 937594-72-4 (6-[(3-Bromophenyl)ethynyl]chromane)

• Product Name: 6-[(3-Bromophenyl)ethynyl]chromane
• CAS No: 937594-72-4
• MF: C₁₇H₁₃BrO
• MW: 313.188524007797
• CID: 2145412
• Update Time: 2023-08-04

6-[(3-Bromophenyl)ethynyl]chromane Chemical and Physical Properties

Names and Identifiers

• 6-[(3-bromophenyl)ethynyl]chromane
• 6-[(3-Bromophenyl)ethynyl]chromane

• Inchi： 1S/C17H13BrO/c18-16-5-1-3-13(12-16)6-7-14-8-9-17-15(11-14)4-2-10-19-17/h1,3,5,8-9,11-12H,2,4,10H2
• InChI Key： OGOFEQGHSMSXQH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C#CC1C=CC2=C(C=1)CCCO2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 366
• Topological Polar Surface Area: 9.2